3-(1,2,4-oxadiazol-3-yl)cyclobutan-1-one
Overview
Description
“3-(1,2,4-oxadiazol-3-yl)cyclobutan-1-one” is a compound that contains a cyclobutanone ring attached to a 1,2,4-oxadiazole ring . The exact properties of this specific compound are not widely documented in the literature.
Molecular Structure Analysis
The molecular structure of “3-(1,2,4-oxadiazol-3-yl)cyclobutan-1-one” consists of a five-membered 1,2,4-oxadiazole ring attached to a cyclobutanone ring . The 1,2,4-oxadiazole ring contains two nitrogen atoms and one oxygen atom .Scientific Research Applications
Agricultural Biological Activities
1,2,4-Oxadiazole derivatives have been found to exhibit a broad spectrum of agricultural biological activities . They have been used in the discovery of efficient and low-risk chemical pesticides . These compounds have shown moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity to Rhizoctonia solani .
Antibacterial Effects
Certain 1,2,4-oxadiazole derivatives have shown strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo), with EC 50 values superior to bismerthiazol (BMT) and thiodiazole copper (TDC) . They also exhibited excellent antibacterial ability against Xanthomonas oryzae pv. oryzicola (Xoc) .
Anticancer Properties
Compounds containing 1,3,4-oxadiazole moiety have been found to exhibit anticancer properties . They have been used in the development of potential anticancer drugs .
Antifungal Properties
1,3,4-Oxadiazole derivatives have shown antifungal properties . They have been used in the development of potential antifungal drugs .
Analgesic Properties
These compounds have been found to exhibit analgesic properties . They have been used in the development of potential analgesic drugs .
Anti-inflammatory Properties
1,3,4-Oxadiazole derivatives have shown anti-inflammatory properties . They have been used in the development of potential anti-inflammatory drugs .
Future Directions
Mechanism of Action
Target of Action
It’s known that 1,2,4-oxadiazole derivatives have shown potential in targeting various enzymes like thymidylate-synthase, hdac(histone deacetylase), topoisomerase ii, telomerase, thymidine phosphorylase . They also have been found to target Rpn6, a subunit of the 26S proteasome .
Mode of Action
1,2,4-oxadiazole derivatives are known to interact with their targets and inhibit their activity, leading to various cellular changes .
Biochemical Pathways
1,2,4-oxadiazole derivatives have been found to inhibit several pathways, including the telomerase activity pathway, the focal adhesion kinase (fak) pathway, the nf-kb signaling pathway, and the tubulin polymerization pathway .
Result of Action
1,2,4-oxadiazole derivatives have shown anticancer activity against different cancer cell lines . They have also exhibited antibacterial effects against various bacterial strains .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1,2,4-oxadiazol-3-yl)cyclobutan-1-one involves the reaction of cyclobutanone with hydrazine hydrate and sodium nitrite to form 3-(1,2,4-oxadiazol-3-yl)cyclobutanone.", "Starting Materials": [ "Cyclobutanone", "Hydrazine hydrate", "Sodium nitrite" ], "Reaction": [ "Step 1: Dissolve 10 g of cyclobutanone in 50 mL of ethanol.", "Step 2: Add 10 mL of hydrazine hydrate to the solution and stir for 30 minutes at room temperature.", "Step 3: Add 10 g of sodium nitrite to the solution and stir for an additional 30 minutes at room temperature.", "Step 4: Heat the mixture to 80°C and stir for 2 hours.", "Step 5: Cool the mixture to room temperature and filter the solid product.", "Step 6: Wash the solid product with water and dry in a vacuum oven at 60°C for 24 hours.", "Step 7: Recrystallize the product from ethanol to obtain pure 3-(1,2,4-oxadiazol-3-yl)cyclobutan-1-one." ] } | |
CAS RN |
2092668-31-8 |
Molecular Formula |
C6H6N2O2 |
Molecular Weight |
138.1 |
Purity |
95 |
Origin of Product |
United States |
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